Cas no 98704-50-8 (Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy)-)

• Product Name: Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy)-
• CAS No: 98704-50-8
• MF: C₁₁H₁₃IO
• MW: 288.124795675278
• CID: 4376807
• Update Time: 2026-04-10

Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy)-

Additional information on Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy)-

Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy)

Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy), also known by its CAS number 98704-50-8, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with two distinct substituents: a 2-iodoethyl group at the 1-position and a 2-propenyloxy group at the 4-position. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it valuable in various research and industrial contexts.

The benzene ring serves as the central framework of this compound, providing stability and aromaticity. The 2-iodoethyl group introduces a halogen atom (iodine) into the structure, which is known to enhance reactivity in certain chemical reactions. Iodine's larger atomic size compared to other halogens like chlorine or bromine can influence the compound's reactivity and selectivity in substitution reactions. On the other hand, the 2-propenyloxy group adds a vinyl ether functionality to the molecule. This group is particularly interesting due to its potential for participating in polymerization reactions or acting as a precursor for more complex structures.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy) as a building block for constructing functional polymers. The vinyl ether group can undergo controlled radical polymerization under specific conditions, leading to high molecular weight polymers with tailored properties. These polymers have shown promise in applications such as drug delivery systems, where their biocompatibility and controlled degradation rates are advantageous.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in organic synthesis. The presence of both an iodine atom and a vinyl ether group makes it versatile for various coupling reactions. For example, the iodine atom can be replaced with other functional groups through nucleophilic substitution reactions, enabling the creation of derivatives with diverse functionalities. This versatility has made it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

From a structural standpoint, Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy) exhibits an interesting balance between rigidity and flexibility. The benzene ring provides rigidity, while the vinyl ether group introduces some degree of flexibility due to the double bond within its structure. This balance is crucial for applications where both structural integrity and adaptability are required.

Furthermore, recent advancements in computational chemistry have allowed researchers to predict the electronic properties of this compound with unprecedented accuracy. These studies have revealed that the substituents on the benzene ring significantly influence its electronic behavior. The iodine atom acts as an electron-withdrawing group, while the vinyl ether group contributes electron-donating effects through resonance. This interplay between electron-withdrawing and electron-donating groups can be exploited to design molecules with specific electronic properties for use in optoelectronic devices or sensors.

In terms of synthesis, Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy) can be prepared through a variety of methods. One common approach involves Friedel-Crafts alkylation or acylation reactions to introduce substituents onto the benzene ring. However, due to steric hindrance and potential side reactions, these methods require careful optimization. Alternative strategies include coupling reactions or nucleophilic aromatic substitution under specific conditions.

The safety and handling of this compound are critical considerations due to its chemical reactivity. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during storage and use to avoid unintended reactions or exposure risks.

In conclusion, Benzene, 1-(2-iodoethyl)-4-(2-propenyloxy) (CAS No: 98704-50-8) is a multifaceted compound with significant potential in various fields of chemistry and materials science. Its unique structure enables it to serve as a versatile building block for advanced materials and intermediates in organic synthesis. As research continues to uncover new applications and properties of this compound, its role in cutting-edge technologies is expected to grow further.